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Compound of Interest

Compound Name: Disulfuric acid

Cat. No.: B1195825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential safety protocols for
handling concentrated oleum (fuming sulfuric acid). Oleum, a solution of sulfur trioxide (SOs) in
100% sulfuric acid (H2S0a), is a highly corrosive and reactive substance utilized in various
industrial and pharmaceutical applications, including the synthesis of dyes, explosives, and
drugs.[1] Its potent dehydrating and sulfonating properties necessitate a thorough
understanding of its hazards and strict adherence to safety procedures to mitigate the risk of
severe injury and property damage.[1][2]

Hazard Identification and Toxicological Information

Concentrated oleum is a colorless to light brown, oily, and fuming liquid with a sharp, pungent
odor.[2] It reacts violently and exothermically with water, generating significant heat and a
dense, corrosive mist of sulfuric acid.[2][3] Inhalation of these fumes can be fatal.[2]

Key Hazards:

o Extreme Corrosivity: Causes severe burns to the skin, eyes, and respiratory tract upon
contact.[4] The substance is very corrosive, and serious local effects can occur through all
routes of exposure.[4]

e High Reactivity: Reacts violently with water and many organic and inorganic compounds,
which can lead to fires or explosions.[4][5] Contact with metals can liberate flammable
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hydrogen gas.[3]

o Toxicity: Inhalation of the aerosol can cause severe lung damage, and the effects may be
delayed.[3] Mists of strong inorganic acids containing sulfuric acid are considered
carcinogenic to humans.[4]

Occupational Exposure Limits:

The U.S. Occupational Safety and Health Administration (OSHA) has set a permissible
exposure limit (PEL) for sulfuric acid mists.

L Exposure Limit (Time-Weighted Average -
Organization

TWA)
OSHA 1 mg/m3
ACGIH 0.2 mg/m3 (Thoracic fraction)

Physical and Chemical Properties

The physical and chemical properties of oleum vary significantly with the concentration of free
sulfur trioxide (SOs3).

Table 1: Physical Properties of Oleum and Sulfuric Acid Solutions[2][5][6]

— Vapor
ensi
o s GO Equivalent (g/mL yt Melting Boiling Pressure
b Free SOs mL a
% H2S04 . . Point (°C) Point (°C) (mmHg at
25°C) 20°C)
0 (100%
( 100 ~1.83 10.5 ~290
H2S04)
10 102.25 1.880 -2 175 0.4
20 104.5 1.916 1 140 11
25 105.625 1.935 14 130 29
37 108.325 1.976 32 100 47.8
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Chemical Equilibrium in Oleum:

Concentrated oleum is a complex mixture where sulfuric acid, sulfur trioxide, and disulfuric
acid (pyrosulfuric acid) exist in equilibrium.

H2SOa4 (Sulfuric Acid)

H2S207 (Disulfuric Acid)

SOs (Sulfur Trioxide)

Click to download full resolution via product page

Caption: Chemical equilibrium between sulfuric acid, sulfur trioxide, and disulfuric acid in
oleum.

Engineering Controls

Proper engineering controls are the first line of defense when working with concentrated oleum.

e Fume Hood: All manipulations of oleum must be conducted in a certified chemical fume hood
with the sash positioned as low as possible to minimize exposure to fumes.[2]

« Ventilation: The laboratory should have adequate general ventilation to prevent the
accumulation of corrosive vapors.[2]

o Emergency Equipment: A calibrated and readily accessible eyewash station and safety
shower are mandatory in the immediate vicinity of any area where oleum is handled.[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling concentrated oleum. The selection of
PPE should be based on a thorough risk assessment of the specific procedures being
performed.

Table 2: Recommended Personal Protective Equipment for Handling Concentrated Oleum[5][7]
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Body Part PPE Recommendation Material Considerations
Chemical splash goggles and Polycarbonate or other
Eyes/Face ) ) )
a face shield resistant materials.
Butyl rubber, Viton®, or other
materials with high resistance
Hands Gauntlet-style gloves to fuming sulfuric acid. Always
consult the manufacturer's
compatibility data.
Materials such as Saranex™,
Bod Acid-resistant lab coat or a full Responder®, or Barricade®
0
Y chemical splash suit are recommended for fuming
sulfuric acid.[8]
Closed-toe shoes and )
Feet Impermeable materials.

chemical-resistant boots

Respiratory

Acid mist respirator or a self-
contained breathing apparatus
(SCBA)

The type of respiratory
protection should be selected
based on the potential for

exposure to oleum fumes.[7]

Material Compatibility:

The choice of elastomeric materials for seals, gaskets, and protective gear is critical.

Table 3: General Chemical Resistance of Elastomers to Fuming Sulfuric Acid[1]
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Elastomer Resistance Rating
Butyl D
EPDM D
Neoprene D
Nitrile D
Silicone D
Viton® B
Kalrez®/Chemraz® A

Rating Key: A = Excellent, B = Good, C = Fair, D = Severe Effect. It is crucial to consult
manufacturer-specific permeation and breakthrough time data for the specific concentration of
oleum and the intended duration of use.

Safe Handling and Storage Procedures

Strict adherence to established procedures is paramount for the safe handling and storage of
concentrated oleum.

Handling:
e Always work in a designated area with proper engineering controls.
o Never work alone when handling oleum.

e When diluting, always add oleum slowly to water, never the other way around, to dissipate
the intense heat generated.[9]

o Use only compatible containers and dispensing equipment made of materials such as glass
or corrosion-resistant metals.

» Ground shipping containers prior to unloading to prevent static discharge, as corrosion can
produce flammable hydrogen gas.[9]
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@pare for Oleum Handling

Ensure work area is clean and clutter-free

l

Verify fume hood and ventilation are operational

:

Check accessibility and functionality of eyewash and safety shower

:

Don appropriate PPE (goggles, face shield, gloves, acid-resistant suit)

:

Handle oleum within the fume hood

:

Dispense required amount slowly and carefully

:

Securely close oleum container

:

Clean work area and decontaminate equipment

l

Remove PPE correctly

End: Handling Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of concentrated oleum in a laboratory.
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Storage:

o Store oleum in a cool, dry, well-ventilated area away from incompatible materials such as
bases, organic compounds, combustible materials, and metals.[5]

o Containers should be kept tightly closed and stored in a secondary containment system.
o The storage area should be clearly labeled with the appropriate hazard warnings.
Emergency Procedures

Immediate and appropriate action is critical in the event of an oleum spill or exposure.
Spill Response:

For small laboratory spills, trained personnel may follow these procedures. For large spills,
evacuate the area immediately and contact emergency services.
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Y

Evacuate immediate area and alert others

Y

Assess the size and risk of the spill

Large Spill?

Call emergency services Small Spill

Y

Don appropriate PPE

Y

Contain the spill with a non-reactive absorbent (e.g., sand, vermiculite)

Y

Slowly neutralize the spill from the edges inward with a suitable agent (e.g., soda ash

Z

Test the pH of the neutralized material

pH between 6 and 9?

Collect the residue in a labeled, sealed container for hazardous waste disposa

Y

Decontaminate the spill area

Y

End: Spill Cleanup Complete

Click to download full resolution via product page

Caption: Emergency response workflow for an oleum spill.
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Exposure First Aid:

» Skin Contact: Immediately wipe away excess oleum with a dry cloth and flush the affected
area with copious amounts of water for at least 30 minutes.[9] Remove contaminated
clothing while under the shower. Seek immediate medical attention.[9]

e Eye Contact: Immediately flush eyes with gently flowing water for at least 30 minutes,
holding the eyelids open.[2] Seek immediate medical attention from an ophthalmologist.[2]

 Inhalation: Move the victim to fresh air immediately.[2] If breathing has stopped, provide
artificial respiration.[2] Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink plenty of water.[4] Seek immediate medical attention.[4]

Waste Disposal

All oleum waste and contaminated materials must be handled as hazardous waste and
disposed of in accordance with local, state, and federal regulations. Aqueous waste should be
carefully neutralized before disposal.[2]

Experimental Protocols

8.1. Assay of Oleum Concentration by Titration

This protocol provides a method for determining the concentration of free SOs in an oleum
sample.

Materials:

Oleum sample

Standardized 1.0 N Sodium Hydroxide (NaOH) solution

Distilled water

Methyl red indicator
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» Buret, pipettes, conical flasks, beaker, and other standard laboratory glassware
Procedure:
o Sample Preparation (in a fume hood):
1. Place a known, large volume of distilled water in a large Erlenmeyer flask.
2. Carefully weigh a small, sealed glass ampoule.
3. Using a pipette, transfer a small amount of the oleum sample into the ampoule and seal it.

4. Weigh the sealed ampoule containing the oleum to determine the exact weight of the
oleum sample by difference.

5. Carefully place the sealed ampoule in the flask containing the distilled water.

6. Break the ampoule with a glass rod to allow the oleum to dissolve. The dilution is highly
exothermic and must be done with caution.[10]

e Titration:
1. Allow the solution to cool to room temperature.
2. Add a few drops of methyl red indicator.

3. Titrate the diluted oleum solution with the standardized NaOH solution until the endpoint is
reached (color change from red to yellow).[10]

4. Record the volume of NaOH used.
Calculations:

The total acidity is determined from the titration, and the percentage of free SOs can be
calculated based on the initial weight of the oleum sample.
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Start: Oleum Titration

Prepare a weighed sample of oleum in a sealed ampoule

:

Carefully break the ampoule in a known volume of distilled water

:

Allow the diluted solution to cool to room temperature

:

Add methyl red indicator

:

Titrate with standardized NaOH solution until endpoint

:

Record the volume of NaOH used

:

Calculate the percentage of free SOs

@ncentraﬂon DetermE

Click to download full resolution via product page

Caption: Experimental workflow for oleum concentration determination by titration.
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8.2. Laboratory Procedure for Neutralization of a Small Oleum Spill

This protocol outlines the steps for safely neutralizing a small (e.g., <100 mL) oleum spill in a
laboratory setting.

Materials:

Spill containment materials (sand, vermiculite, or other non-combustible absorbent)

Neutralizing agent (soda ash - sodium carbonate, or sodium bicarbonate)

pH paper

Appropriate PPE

Scoop and container for hazardous waste
Procedure:

o Containment: Immediately contain the spill by creating a dike around it with sand or another
non-combustible absorbent material.[5]

¢ Neutralization:

1. Slowly and carefully add the neutralizing agent (e.g., soda ash) to the spill, starting from
the outer edges and working inwards.[5] Be aware that the reaction will be exothermic and
may cause fizzing and fuming.

2. Continue adding the neutralizing agent until the fizzing subsides.
e pH Check:
1. Carefully mix the neutralized material.
2. Test the pH of the mixture with pH paper. The target pH is between 6 and 9.[5]
3. If the pH is still acidic, add more neutralizing agent.

e Cleanup and Disposal:
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1. Once neutralized, carefully scoop the residue into a clearly labeled, sealed container for
hazardous waste disposal.[5]

2. Decontaminate the spill area with soap and water.
Calculation for Neutralizing Agent:

The amount of neutralizing agent required can be estimated using stoichiometry. For example,
the reaction of sulfuric acid with sodium carbonate is:

H2S04 + Na2CO3 —» Naz2S04 + H20 + CO2
And for sulfur trioxide:
SO3 + Na2C0O3 - Na2S04 + CO2

Based on the molar masses, approximately 1.1 grams of sodium carbonate are needed to
neutralize 1 gram of 100% sulfuric acid. For oleum, the amount of neutralizer will need to
account for both the H2SOa4 and the free SOs. It is always advisable to use an excess of the
neutralizing agent to ensure complete neutralization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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